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Compound of Interest

Compound Name:
2-Chloro-3-

(difluoromethoxy)pyridine

Cat. No.: B1456117 Get Quote

An In-Depth Technical Guide to 2-Chloro-3-(difluoromethoxy)pyridine: Properties,

Applications, and Safety

Chemical Identity and Physicochemical Properties
2-Chloro-3-(difluoromethoxy)pyridine is a substituted pyridine derivative, a class of

heterocyclic compounds of significant interest in medicinal chemistry and materials science.[1]

Its structure is characterized by a pyridine ring substituted with a chlorine atom at the 2-position

and a difluoromethoxy group at the 3-position. This specific arrangement of functional groups

imparts a unique reactivity profile, making it a valuable synthetic intermediate.[2][3]

The introduction of fluorine-containing moieties, such as the difluoromethoxy group, is a well-

established strategy in drug design to modulate key molecular properties.[4] This group can

alter lipophilicity, metabolic stability, and binding affinity to biological targets, making derivatives

of this compound highly sought after in pharmaceutical research.[1][2][4]

Table 1: Physicochemical and Identification Data
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Property Value Source

IUPAC Name
2-chloro-3-

(difluoromethoxy)pyridine
N/A

CAS Number 1206977-80-1 [5]

Molecular Formula C₆H₄ClF₂NO [6]

Molecular Weight 179.55 g/mol [7]

SMILES C1=CC(=C(N=C1)Cl)OC(F)F [6]

InChIKey
HPJAGIYYNJKTOR-

UHFFFAOYSA-N
[6]

Purity Typically ≥97-99% [5][8]

Appearance Data not available N/A

XlogP (Predicted) 2.2 [6]

Storage Temperature 4-8°C [8]

Strategic Importance in Synthetic Chemistry
The utility of 2-Chloro-3-(difluoromethoxy)pyridine stems from the reactivity of its pyridine

core, enhanced and directed by its substituents. The electron-withdrawing nature of the

pyridine nitrogen, the chlorine atom, and the difluoromethoxy group makes the ring susceptible

to nucleophilic aromatic substitution (SNAr). The chlorine atom at the 2-position is a competent

leaving group, providing a reactive handle for introducing a wide variety of nucleophiles (e.g.,

amines, alcohols, thiols) to build more complex molecular architectures.[2]

This reactivity is fundamental to its application as a building block in discovery chemistry. By

using this intermediate, medicinal chemists can efficiently generate libraries of novel

compounds for biological screening. The difluoromethoxy group is particularly valued as a

bioisostere for other functional groups, offering a way to fine-tune a drug candidate's

pharmacokinetic and pharmacodynamic profile.[2][4]
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Caption: Representative workflow for SNAr using the title compound.

Hazard Identification and GHS Classification
Based on available supplier safety data, 2-Chloro-3-(difluoromethoxy)pyridine is classified

as a hazardous substance.[8] The primary hazards are associated with its irritant properties.

Proper understanding and communication of these hazards are the first steps in ensuring

laboratory safety.

GHS Hazard Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1456117?utm_src=pdf-body-img
https://www.benchchem.com/product/b1456117?utm_src=pdf-body
https://www.aobchem.com/2-chloro-3-difluoromethoxy-pyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[8]

Signal Word: Warning[8]

The following diagram illustrates the logical flow from hazard identification to the necessary

precautionary actions that laboratory personnel must take.

GHS Pictogram

Exclamation Mark

Irritant (Skin, Eye) 
 Skin Sensitizer 

 Acute Toxicity (harmful) 
 Narcotic Effects 

 Respiratory Tract Irritant

Signal Word Warning

Hazard Statements

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Precautionary Statements

Prevention

P261: Avoid breathing dust/fume/gas/mist/vapors/spray. 
 P280: Wear protective gloves/eye protection/face protection.

Response

P302+P352: IF ON SKIN: Wash with plenty of soap and water. 
 P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes...

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.aobchem.com/2-chloro-3-difluoromethoxy-pyridine.html
https://www.aobchem.com/2-chloro-3-difluoromethoxy-pyridine.html
https://www.aobchem.com/2-chloro-3-difluoromethoxy-pyridine.html
https://www.aobchem.com/2-chloro-3-difluoromethoxy-pyridine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: GHS hazard communication workflow for the title compound.

Toxicological Profile
A comprehensive toxicological profile for 2-Chloro-3-(difluoromethoxy)pyridine is not publicly

available. Therefore, a conservative approach to risk assessment is warranted, drawing

analogies from related halogenated and substituted pyridines.[9]

Acute Toxicity: While specific LD50 values are unknown, related compounds are classified as

harmful if swallowed or inhaled.[10] Direct exposure should be minimized.

Skin Corrosion/Irritation: The compound is known to cause skin irritation. Prolonged contact

may lead to inflammation and redness. Related pyridine compounds can be corrosive.

Serious Eye Damage/Irritation: Causes serious eye irritation.[8] Direct contact with eyes can

cause significant pain, redness, and potential damage if not addressed immediately.

Respiratory Irritation: Vapors or dusts may cause irritation to the respiratory tract, leading to

coughing and shortness of breath.[8]

Chronic Exposure: Data on carcinogenicity, mutagenicity, or reproductive toxicity is not

available.[11] In the absence of data, exposure should be kept as low as reasonably

achievable.

Safe Handling, Storage, and Engineering Controls
A multi-layered approach to safety, combining engineering controls, administrative procedures,

and personal protective equipment (PPE), is essential for handling this compound.

Engineering Controls:

Chemical Fume Hood: All handling of solid or solutions of this compound must be conducted

in a properly functioning and certified laboratory chemical fume hood to prevent inhalation of

vapors or dusts.[12][13]
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Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible and within a 10-second travel distance from the work area.[12][13]

Administrative Controls:

Designated Area: Establish a designated area within the laboratory for handling this

chemical.

Training: All personnel must be trained on the specific hazards and safe handling procedures

for this compound before commencing work.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield when there is a

risk of splashing.[10][13]

Hand Protection: Wear chemically resistant gloves (e.g., butyl rubber or nitrile, check

manufacturer's compatibility data) at all times.[12] Discard and replace gloves immediately if

they become contaminated.

Skin and Body Protection: A fully buttoned lab coat must be worn.[12] For larger quantities,

consider additional protective clothing.

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[12][14]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[12][13]

Store away from sources of heat, sparks, and open flames.[12]

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

Inhalation: If inhaled, immediately remove the person to fresh air and keep them at rest in a

position comfortable for breathing.[10][14] If the person feels unwell or breathing is difficult,
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seek immediate medical attention.[13]

Skin Contact: Take off contaminated clothing immediately.[14] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[10] If skin irritation occurs, get medical

advice.[14]

Eye Contact: Immediately rinse cautiously with water for several minutes.[14] Remove

contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[10] If eye

irritation persists, seek immediate medical attention.[14]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[15] Never give anything by

mouth to an unconscious person. Call a poison center or doctor immediately.[7]

Exposure Event

Immediate Actions

Secondary Response

Personnel Exposure Occurs
(Inhalation, Skin/Eye, Ingestion)

1. Remove from
Exposure Source

2. Initiate Decontamination
(Flush skin/eyes, Fresh air)

3. Alert Supervisor &
Safety Officer

4. Seek Medical Attention
(Bring SDS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. 2-Chloro-6-(difluoromethoxy)-3-nitropyridine | Benchchem [benchchem.com]

3. Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a
convenient route to fused polyheterocycles - Journal of the Chemical Society, Perkin
Transactions 1 (RSC Publishing) [pubs.rsc.org]

4. mdpi.com [mdpi.com]

5. 2-Chloro-3-(difluoromethoxy)pyridine | China | Manufacturer | ZHENGZHOU JIUYI TIME
NEW MATERIALS CO,.LTD [m.chemicalbook.com]

6. PubChemLite - 2-chloro-3-(difluoromethoxy)pyridine (C6H4ClF2NO)
[pubchemlite.lcsb.uni.lu]

7. chemicalbook.com [chemicalbook.com]

8. aobchem.com [aobchem.com]

9. industrialchemicals.gov.au [industrialchemicals.gov.au]

10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

11. 2-Chloro-3-(trifluoromethyl)pyridine - Safety Data Sheet [chemicalbook.com]

12. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

13. fishersci.com [fishersci.com]

14. aksci.com [aksci.com]

15. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. ["2-Chloro-3-(difluoromethoxy)pyridine" material safety
data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1456117#2-chloro-3-difluoromethoxy-pyridine-
material-safety-data-sheet-msds]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1456117?utm_src=pdf-body-img
https://www.benchchem.com/product/b1456117?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/the-indispensable-role-of-2-chloro-3-nitro-5-trifluoromethylpyridine-in-modern-pharmaceutical-synthesis-ri
https://www.benchchem.com/product/b13518023
https://pubs.rsc.org/en/content/articlelanding/1990/p1/p19900002409
https://pubs.rsc.org/en/content/articlelanding/1990/p1/p19900002409
https://pubs.rsc.org/en/content/articlelanding/1990/p1/p19900002409
https://www.mdpi.com/1422-0067/24/9/7728
https://m.chemicalbook.com/ProductDetail_EN_2-chloro-3-difluoromethoxypyridine_3395259.htm
https://m.chemicalbook.com/ProductDetail_EN_2-chloro-3-difluoromethoxypyridine_3395259.htm
https://pubchemlite.lcsb.uni.lu/e/compound/53302035
https://pubchemlite.lcsb.uni.lu/e/compound/53302035
https://www.chemicalbook.com/msds/2-chloro-6-difluoromethoxy-pyridine.pdf
https://www.aobchem.com/2-chloro-3-difluoromethoxy-pyridine.html
https://www.industrialchemicals.gov.au/sites/default/files/Pyridine%2C%20alkyl%20derivatives_Human%20health%20tier%20II%20assessment.pdf
https://store.apolloscientific.co.uk/storage/msds/PC520903_msds.pdf
https://www.chemicalbook.com/msds/2-chloro-3-trifluoromethyl-pyridine.htm
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.fishersci.com/store/msds?partNumber=AAL2002203&productDescription=2-CHLORO-3-FLROPYRIDINE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/9178EF_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2109579544_23-DIFLUORO5-CHLOROPYRIDINECASNO-89402-43-7-MSDS.pdf
https://www.benchchem.com/product/b1456117#2-chloro-3-difluoromethoxy-pyridine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1456117#2-chloro-3-difluoromethoxy-pyridine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1456117#2-chloro-3-difluoromethoxy-pyridine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1456117#2-chloro-3-difluoromethoxy-pyridine-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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